Cas no 13592-95-5 (Androsta-5,16-dien-3-ol, 17-chloro-, (3b)-)

• Product Name: Androsta-5,16-dien-3-ol, 17-chloro-, (3b)-
• CAS No: 13592-95-5
• MF: C₁₉H₂₇ClO
• MW: 306.870085000992
• CID: 3713573
• PubChem ID: 11392628
• Update Time: 2025-04-22

Androsta-5,16-dien-3-ol, 17-chloro-, (3b)- Chemical and Physical Properties

Names and Identifiers

• Androsta-5,16-dien-3-ol, 17-chloro-, (3b)-
• 17-Chloro-androsta-5,16-dien-3β-ol
• 17-Chloro-androsta-5,16-dien-3beta-ol
• 13592-95-5
• 5-Dibenzosuberenol; 5-Hydroxy-5H-dibenzo[a,d]cycloheptene; NSC 84190

• Inchi： 1S/C19H27ClO/c1-18-9-7-13(21)11-12(18)3-4-14-15-5-6-17(20)19(15,2)10-8-16(14)18/h3,6,13-16,21H,4-5,7-11H2,1-2H3/t13-,14-,15-,16-,18-,19-/m0/s1
• InChI Key： YWHKXDJOMCYGFO-USOAJAOKSA-N
• SMILES： ClC1=CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@H]12)O

Computed Properties

• Exact Mass: 306.1750432Da
• Monoisotopic Mass: 306.1750432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų